Cas no 2229147-17-3 (2-(1-bromopropan-2-yl)-5-chloropyrazine)

• Product Name: 2-(1-bromopropan-2-yl)-5-chloropyrazine
• CAS No: 2229147-17-3
• MF: C₇H₈BrClN₂
• MW: 235.508819580078
• CID: 5899561
• PubChem ID: 165648164
• Update Time: 2025-10-19

2-(1-bromopropan-2-yl)-5-chloropyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-5-chloropyrazine
• EN300-1925364
• 2229147-17-3

• Inchi： 1S/C7H8BrClN2/c1-5(2-8)6-3-11-7(9)4-10-6/h3-5H,2H2,1H3
• InChI Key： DKCLXBAAJAKTPZ-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=NC(=CN=1)Cl

Computed Properties

• Exact Mass: 233.95594g/mol
• Monoisotopic Mass: 233.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(1-bromopropan-2-yl)-5-chloropyrazine

2-(1-Bromopropan-2-yl)-5-chloropyrazine: A Comprehensive Overview

2-(1-Bromopropan-2-yl)-5-chloropyrazine (CAS No. 2229147-17-3) is an organic compound with a unique chemical structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of pyrazines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 4. The presence of a brominated propan-2-yl group at position 2 and a chlorine atom at position 5 introduces interesting electronic and steric properties, making it a valuable molecule for research and industrial applications.

The synthesis of 2-(1-bromopropan-2-yl)-5-chloropyrazine involves a combination of nucleophilic substitution and aromatic substitution reactions. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing reaction time while maintaining high yields. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

One of the most significant applications of 2-(1-bromopropan-2-yl)-5-chloropyrazine lies in its role as an intermediate in drug discovery. The pyrazine ring is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. For instance, researchers have utilized this compound as a precursor in the development of kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases.

In addition to its pharmaceutical applications, 2-(1-bromopropan-2-yl)-5-chloropyrazine has shown potential in materials science. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of this compound under various conditions, paving the way for its integration into next-generation electronic materials.

The stability and reactivity of 2-(1-bromopropan-2-yl)-5-chloropyrazine have been extensively studied under different environmental conditions. Research indicates that the compound exhibits moderate thermal stability, with decomposition occurring at temperatures above 300°C. Its resistance to oxidation and reduction under standard laboratory conditions further underscores its suitability for diverse chemical transformations.

From an environmental perspective, understanding the fate and transport of 2-(1-bromopropan-2-yl)-5-chloropyrazine in natural systems is crucial. Studies have shown that this compound undergoes slow biodegradation in aqueous environments, highlighting the need for proper waste management practices in industries handling this material.

In conclusion, 2-(1-bromopropan-2-yl)-5-chloropyrazine (CAS No. 2229147-17-3) is a versatile compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and reactivity continue to inspire innovative research, positioning it as an important molecule in both academic and industrial settings.